Cas no 1019480-08-0 ((1-Methoxypropan-2-yl)[(2,4,6-trimethylphenyl)methyl]amine)

• Product name: (1-Methoxypropan-2-yl)[(2,4,6-trimethylphenyl)methyl]amine
• CAS No: 1019480-08-0
• MF: C₁₄H₂₃NO
• MW: 221.3385
• CID: 5069889

(1-Methoxypropan-2-yl)[(2,4,6-trimethylphenyl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• (1-methoxypropan-2-yl)[(2,4,6-trimethylphenyl)methyl]amine
• 1-methoxy-N-[(2,4,6-trimethylphenyl)methyl]propan-2-amine
• (1-Methoxypropan-2-yl)[(2,4,6-trimethylphenyl)methyl]amine

• Inchi： 1S/C14H23NO/c1-10-6-11(2)14(12(3)7-10)8-15-13(4)9-16-5/h6-7,13,15H,8-9H2,1-5H3
• InChI Key： SZHGNINBEVGCBP-UHFFFAOYSA-N
• SMILES： O(C([H])([H])[H])C([H])([H])C([H])(C([H])([H])[H])N([H])C([H])([H])C1C(C([H])([H])[H])=C([H])C(C([H])([H])[H])=C([H])C=1C([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 183
• XLogP3: 2.7
• Topological Polar Surface Area: 21.3

Additional information on (1-Methoxypropan-2-yl)[(2,4,6-trimethylphenyl)methyl]amine

Recent Advances in the Study of (1-Methoxypropan-2-yl)[(2,4,6-trimethylphenyl)methyl]amine (CAS: 1019480-08-0)

In recent years, the compound (1-Methoxypropan-2-yl)[(2,4,6-trimethylphenyl)methyl]amine (CAS: 1019480-08-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug development and chemical synthesis. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

The synthesis of (1-Methoxypropan-2-yl)[(2,4,6-trimethylphenyl)methyl]amine has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods and green chemistry principles to achieve efficient production. Notably, the use of palladium-catalyzed cross-coupling reactions has been reported to enhance the scalability of the synthesis process, making it more feasible for industrial applications. These advancements are critical for ensuring a stable supply of the compound for further research and development.

In terms of biological activity, preliminary studies have demonstrated that (1-Methoxypropan-2-yl)[(2,4,6-trimethylphenyl)methyl]amine exhibits notable interactions with specific enzyme systems, particularly those involved in neurotransmitter regulation. This has led to investigations into its potential as a modulator for neurological disorders. For instance, recent in vitro assays have shown that the compound can inhibit the activity of monoamine oxidase (MAO), an enzyme implicated in depression and Parkinson's disease. These findings suggest a possible therapeutic avenue, although further in vivo studies are required to validate these effects.

Another area of interest is the compound's role in chemical biology as a building block for more complex molecules. Its structural versatility allows for modifications that can lead to the development of novel pharmacophores. Recent work has explored its incorporation into larger frameworks, such as peptidomimetics and small-molecule inhibitors, which could target specific disease pathways. The ability to tailor its properties through synthetic chemistry makes it a valuable tool for drug discovery efforts.

Despite these promising developments, challenges remain in fully understanding the pharmacokinetics and safety profile of (1-Methoxypropan-2-yl)[(2,4,6-trimethylphenyl)methyl]amine. Early toxicology studies have indicated that the compound is well-tolerated in animal models at therapeutic doses, but comprehensive clinical trials are necessary to assess its suitability for human use. Researchers are also investigating potential off-target effects and long-term stability to ensure its viability as a drug candidate.

In conclusion, (1-Methoxypropan-2-yl)[(2,4,6-trimethylphenyl)methyl]amine represents a compelling subject of study in the chemical biology and pharmaceutical fields. Its synthesis has been refined, and its biological activities show promise for therapeutic applications. However, further research is needed to address remaining questions about its efficacy and safety. As the scientific community continues to explore this compound, it may pave the way for innovative treatments and chemical tools in the years to come.